Cas no 23587-01-1 (3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI))

• Product Name: 3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI)
• CAS No: 23587-01-1
• MF: C₂₄H₂₁F₃N₄O₆
• MW: 518.441956281662
• CID: 254743
• PubChem ID: 211819
• Update Time: 2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 5-fluoro-, nitrilotri-2,1-ethanediyl ester (9CI)
• 2-[bis[2-(5-fluoropyridine-3-carbonyl)oxyethyl]amino]ethyl 5-fluoropyridine-3-carboxylate
• BRN 0505101
• 3-Pyridinecarboxylic acid, 5-fluoro-, 2,2',2''-nitrilotri-2,1-ethanediyl ester
• 2,2',2''-Nitrilotri-2,1-ethanediyl 5-fluoro-3-pyridinecarboxylate
• 23587-01-1
• DTXSID00178233
• Ethanol, 2-nitrilotris-, tri(5-fluoronicotinate)

• Inchi： 1S/C24H21F3N4O6/c25-19-7-16(10-28-13-19)22(32)35-4-1-31(2-5-36-23(33)17-8-20(26)14-29-11-17)3-6-37-24(34)18-9-21(27)15-30-12-18/h7-15H,1-6H2
• InChI Key： UHYSECYXNUVJBK-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(=O)OCCN(CCOC(C1C=NC=C(C=1)F)=O)CCOC(C1C=NC=C(C=1)F)=O

Computed Properties

• Exact Mass: 518.14143
• Monoisotopic Mass: 518.141319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 2

Experimental Properties

• Density: 1.386
• Boiling Point: 621.7°C at 760 mmHg
• Flash Point: 329.8°C
• Refractive Index: 1.565
• PSA: 120.81